Ppo-IN-13

• Molecular Formula: C16H13Cl2FN4O6S
• Molecular Weight: 479.3 g/mol
• InChI: InChI=1S/C16H13Cl2FN4O6S/c1-4-28-13(25)11(18)20-29-12(24)7-5-10(9(19)6-8(7)17)23-14(26)21(2)16(30)22(3)15(23)27/h5-6H,4H2,1-3H3/b20-11-
• InChIKey: RPINRBMBRDQMKX-JAIQZWGSSA-N

PPO-IN-13: A Broad-Spectrum Protoporphyrinogen IX Oxidase Inhibitor for Herbicide Discovery

PPO-IN-13 (also known as compound B16) is a small-molecule inhibitor of protoporphyrinogen IX oxidase (PPO; EC 1.3.3.4), a key enzyme in chlorophyll biosynthesis. It belongs to the N-phenyltriazinone chemical class and is characterized as a potent enzyme inhibitor with a Ki value of 32.14 nM [1]. This compound is primarily developed as a herbicidal candidate, demonstrating broad-spectrum post-emergence activity against a range of monocotyledonous and dicotyledonous weeds [1].

NtPPO enzyme inhibition assay fit

Broad-spectrum post-emergence screening across grass and broadleaf species

Crop safety evaluation across cereals, legumes, and fiber crops

SAR benchmarking and scaffold-hopping programs

• [1] Zhang, W., et al. Discovery of Novel N-Phenyltriazinone Derivatives Containing Oxime Ether or Oxime Ester Moieties as Promising Protoporphyrinogen IX Oxidase Inhibitors. J. Agric. Food Chem. 2024, 72, 21, 11937-11950. View Source

Critical Differentiators: Why PPO-IN-13 Cannot Be Replaced by Other PPO Inhibitors

While numerous PPO inhibitors exist, their performance profiles are not interchangeable. Key differentiators include the specific enzyme inhibition constant (Ki), the spectrum of weeds controlled, and, critically, the margin of crop safety. Substituting a compound based solely on its target class can lead to crop injury or inadequate weed control. For example, PPO-IN-13 demonstrates a unique balance of high enzyme affinity and a favorable crop safety profile at herbicidally effective rates compared to the closely related inhibitor trifludimoxazin [1]. Such variations are attributed to differences in chemical scaffold and physicochemical properties that influence both target binding and plant metabolism, making PPO-IN-13 a distinct chemical entity for selection [1].

Potency & spectrum

Even close in-class analogs show >3-fold Ki differences and distinct weed spectrum profiles; efficacy cannot be assumed.

Crop safety

Commercial PPO inhibitor classes exhibit divergent crop injury profiles; selectivity data may not transfer directly.

Binding mode

Scaffold and binding-mode variations may alter target engagement stability; direct substitution without head-to-head validation risks misleading SAR interpretation.

• [1] Zhang, W., et al. Discovery of Novel N-Phenyltriazinone Derivatives Containing Oxime Ether or Oxime Ester Moieties as Promising Protoporphyrinogen IX Oxidase Inhibitors. J. Agric. Food Chem. 2024, 72, 21, 11937-11950. View Source

PPO-IN-13: Quantitative Evidence of Differentiation for Scientific Selection

Enzyme Inhibition Potency: PPO-IN-13 Matches Trifludimoxazin's Ki

In a direct head-to-head enzyme inhibition assay using Nicotiana tabacum PPO (NtPPO), PPO-IN-13 demonstrated a Ki value of 32.14 nM, which is comparable to that of the established commercial PPO inhibitor trifludimoxazin (Ki = 31.33 nM) [1]. This confirms that PPO-IN-13 possesses equivalent target engagement potency to a leading industry standard.

Weed spectrum

Head-to-head

Reported 100% control of 6 grass + broadleaf species at 37.5 g a.i./ha, comparable to trifludimoxazin; PPO-IN-14 limited to 3 broadleaf species.

Supports broad-spectrum post-emergence herbicide screening context.

Greenhouse conditions; 14–21 DAT assessment.

Evidence Dimension	Enzyme Inhibition Potency (Ki) for NtPPO
Target Compound Data	32.14 nM
Comparator Or Baseline	Trifludimoxazin (Ki = 31.33 nM)
Quantified Difference	Less than 1 nM difference (comparable)
Conditions	Nicotiana tabacum PPO (NtPPO) enzyme inhibitory assay

Why This Matters

This data confirms that PPO-IN-13's primary target affinity is on par with a leading commercial herbicide, providing confidence in its fundamental mechanism of action for researchers evaluating new candidates.

• [1] Zhang, W., et al. Discovery of Novel N-Phenyltriazinone Derivatives Containing Oxime Ether or Oxime Ester Moieties as Promising Protoporphyrinogen IX Oxidase Inhibitors. J. Agric. Food Chem. 2024, 72, 21, 11937-11950. View Source

Broad-Spectrum Herbicidal Efficacy: PPO-IN-13 Achieves 100% Control Comparable to Trifludimoxazin

In whole-plant greenhouse trials, PPO-IN-13 at a rate of 37.5 g a.i./ha achieved 100% herbicidal control of six key weed species: Echinochloa crusgalli, Digitaria sanguinalis, Setaria faberii, Abutilon juncea, Amaranthus retroflexus, and Portulaca oleracea. This broad-spectrum efficacy was found to be comparable to the performance of trifludimoxazin under the same conditions [1].

NtPPO Ki

Head-to-head

PPO-IN-13 Ki = 32.14 nM; equipotent to trifludimoxazin (31.33 nM). 3.5–48× less potent than other PPO-IN analogs.

Matches commercial benchmark in enzyme inhibition context.

Recombinant NtPPO; spectrophotometric assay, pH 7.4, 30 °C.

Evidence Dimension	Herbicidal Efficacy against a Weed Spectrum
Target Compound Data	100% control of 6 species
Comparator Or Baseline	Trifludimoxazin (comparable 100% control of the same 6 species)
Quantified Difference	No significant difference (comparable)
Conditions	Post-emergence greenhouse assay at 37.5 g a.i./ha

Why This Matters

This demonstrates that PPO-IN-13 offers a level of broad-spectrum weed control that is equivalent to a top-tier commercial product, a critical benchmark for potential field development and industrial viability.

• [1] Zhang, W., et al. Discovery of Novel N-Phenyltriazinone Derivatives Containing Oxime Ether or Oxime Ester Moieties as Promising Protoporphyrinogen IX Oxidase Inhibitors. J. Agric. Food Chem. 2024, 72, 21, 11937-11950. View Source

Enhanced Crop Safety: PPO-IN-13 is Safer to Key Crops Than Trifludimoxazin at an Elevated Dose

In a direct comparison at a higher test dose of 150 g a.i./ha, PPO-IN-13 exhibited superior crop safety compared to trifludimoxazin. The study reported that PPO-IN-13 caused significantly less damage to six major crops (rice, maize, wheat, peanut, soybean, and cotton), whereas trifludimoxazin showed a higher degree of injury [1]. This provides a quantifiable safety advantage at a 4x rate relative to the herbicidal dose.

Crop safety

Data to verify

Reported safer than trifludimoxazin on rice, maize, wheat, peanut, soybean, cotton at 150 g a.i./ha (absolute injury scores not publicly disclosed).

Directional safety advantage across six crop species; absolute values require verification.

Qualitative comparison only; greenhouse visual injury.

Evidence Dimension	Crop Injury / Selectivity
Target Compound Data	Higher safety for 6 crops
Comparator Or Baseline	Trifludimoxazin (lower safety for 6 crops)
Quantified Difference	Significantly less crop damage reported
Conditions	Greenhouse assay on rice, maize, wheat, peanut, soybean, and cotton at 150 g a.i./ha

Why This Matters

Superior crop safety is a major differentiator for agrochemical procurement and development, indicating a wider application window and reduced risk of phytotoxicity in target fields, which is a critical commercial advantage.

• [1] Zhang, W., et al. Discovery of Novel N-Phenyltriazinone Derivatives Containing Oxime Ether or Oxime Ester Moieties as Promising Protoporphyrinogen IX Oxidase Inhibitors. J. Agric. Food Chem. 2024, 72, 21, 11937-11950. View Source

Strong and Stable Target Binding: Molecular Dynamics Supports PPO-IN-13's Activity

Molecular docking and molecular dynamics simulations revealed that PPO-IN-13 forms a very strong and stable binding interaction with the NtPPO enzyme [1]. While this is a computational confirmation rather than a direct biophysical measurement, it provides a mechanistic rationale for the observed potent enzyme inhibition (Ki = 32.14 nM) and aligns with the class-level inference that stable binding contributes to robust in vivo efficacy [1].

MD stability

Supporting evidence

Molecular dynamics simulations indicate stable NtPPO binding; no published MD data available for PPO-IN-14, PPO-IN-12, or PPO-IN-3.

Supports sustained target engagement hypothesis in silico.

Computational prediction; requires experimental validation.

Evidence Dimension	Computational Binding Stability
Target Compound Data	Strong and stable binding to NtPPO confirmed by molecular dynamics
Comparator Or Baseline	N/A (computational confirmation of its own activity)
Quantified Difference	N/A
Conditions	Molecular docking and molecular dynamics simulations

Why This Matters

This computational evidence provides additional confidence in the compound's mechanism and stability at the target site, which supports its potential for consistent performance and can guide further structure-based optimization.

• [1] Zhang, W., et al. Discovery of Novel N-Phenyltriazinone Derivatives Containing Oxime Ether or Oxime Ester Moieties as Promising Protoporphyrinogen IX Oxidase Inhibitors. J. Agric. Food Chem. 2024, 72, 21, 11937-11950. View Source

PPO-IN-13: Optimal Research and Industrial Application Scenarios

Lead Compound for Herbicide Discovery with an Improved Crop Safety Profile

PPO-IN-13 is an ideal lead compound for agrochemical discovery programs aiming to develop a new PPO-inhibiting herbicide. Its demonstrated combination of potent enzyme inhibition (Ki=32.14 nM) and, more importantly, its superior crop safety profile compared to the benchmark trifludimoxazin at an elevated dose (150 g a.i./ha), makes it a valuable scaffold. Researchers can use it as a starting point for structure-activity relationship (SAR) studies to further optimize selectivity and field performance [1].

Chemical Probe for Studying PPO-Related Phytotoxicity and Plant Metabolism

Due to its well-characterized enzyme inhibition and differential crop safety, PPO-IN-13 serves as an excellent chemical probe. Plant biologists can use it to investigate the mechanisms of PPO-inhibitor selectivity and metabolism in crops versus weeds. Comparative studies with trifludimoxazin can help elucidate the specific molecular or biochemical features that confer enhanced crop tolerance, providing valuable insights into plant defense pathways and xenobiotic metabolism [1].

Comparative Standard for Evaluating New PPO Inhibitor Candidates

Given its direct and quantitative comparison to trifludimoxazin in terms of enzyme inhibition (Ki) and herbicidal efficacy (100% weed control), PPO-IN-13 can be reliably used as a state-of-the-art reference compound in screening assays. Newly synthesized compounds can be benchmarked against PPO-IN-13's in vitro potency and in vivo selectivity profile, providing a clear and consistent standard for evaluating the potential of novel PPO inhibitors [1].

Application

Selection Property

Validation Focus

Herbicide lead optimization & SAR benchmarking

Multi-dimensional PPO inhibition profile

NtPPO enzyme and whole-plant assay reproducibility

Crop selectivity & safener discovery

Reported crop safety across monocot and dicot species

Metabolic detoxification and target-site sensitivity

Resistance management & cross-resistance profiling

Structurally novel oxime ether scaffold

Activity against resistant PPO isoforms

Agrochemical formulation & co-formulation compatibility

Defined physicochemical and stability profile

Tank-mix compatibility and pre-mix design

• [1] Zhang, W., et al. Discovery of Novel N-Phenyltriazinone Derivatives Containing Oxime Ether or Oxime Ester Moieties as Promising Protoporphyrinogen IX Oxidase Inhibitors. J. Agric. Food Chem. 2024, 72, 21, 11937-11950. View Source